Cas no 1103-59-9 (1,3,4-Oxadiazole,2-[1,1'-biphenyl]-4-yl-5-(2-naphthalenyl)-)

1,3,4-Oxadiazole,2-[1,1'-biphenyl]-4-yl-5-(2-naphthalenyl)- structure
1103-59-9 structure
Product Name:1,3,4-Oxadiazole,2-[1,1'-biphenyl]-4-yl-5-(2-naphthalenyl)-
CAS No:1103-59-9
MF:C24H16N2O
MW:348.396645545959
CID:172818
PubChem ID:70674
Update Time:2025-04-19

1,3,4-Oxadiazole,2-[1,1'-biphenyl]-4-yl-5-(2-naphthalenyl)- Chemical and Physical Properties

Names and Identifiers

    • 1,3,4-Oxadiazole,2-[1,1'-biphenyl]-4-yl-5-(2-naphthalenyl)-
    • 2-[1,1'-biphenyl]-4-yl-5-(2-naphthyl)-1,3,4-oxadiazole
    • 2-naphthalen-2-yl-5-(4-phenylphenyl)-1,3,4-oxadiazole
    • 2-(1,1'-Biphenyl)-4-yl-5-(2-naphthyl)-1,3,4-oxadiazole
    • 2-(2-Naphthyl)-5-(4-biphenylyl)-1,3,4-oxadiazole
    • 2-(biphenyl-4-yl)-5-(2-naphthyl)-1,3,4-oxadiazole
    • 2-<Biphenyl-4-yl>-5-<2>Naphthyl-1,3,4-oxadiazol
    • 2-biphenyl-4-yl-5-naphthalen-2-yl-[1,3,4]oxadiazole
    • Biphenyl-4-yl-[2]naphthyl-[1,3,4]oxadiazol
    • biphenyl-4-yl-[2]naphthyl-[1,3,4]oxadiazole
    • EINECS 214-162-7
    • 2-(1,1'-Biphenyl-4-yl)-5-(2-naphthalenyl)-1,3,4-oxadiazole
    • 2-(4-Diphenyl)-5-(2-naphthyl)-1,3,4-oxadiazol
    • 1,3,4-Oxadiazole, 2-(1,1'-biphenyl)-4-yl-5-(2-naphthalenyl)-
    • 1103-59-9
    • UNII-4JR8X5MY5D
    • 4JR8X5MY5D
    • 2-[1,1/'-biphenyl]-4-yl-5-(2-naphthyl)-1,3,4-oxadiazole
    • NS00023540
    • DTXSID20149203
    • 2-(1,1'-BIPHENYL)-4-YL-5-(2-NAPHTHALENYL)-1,3,4-OXADIAZOLE
    • Inchi: 1S/C24H16N2O/c1-2-6-17(7-3-1)19-10-13-20(14-11-19)23-25-26-24(27-23)22-15-12-18-8-4-5-9-21(18)16-22/h1-16H
    • InChI Key: AASNQZPKNMLTHY-UHFFFAOYSA-N
    • SMILES: O1C(C2C=CC(=CC=2)C2C=CC=CC=2)=NN=C1C1=CC=C2C=CC=CC2=C1

Computed Properties

  • Exact Mass: 348.12600
  • Monoisotopic Mass: 348.126
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 3
  • Complexity: 469
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 6
  • Topological Polar Surface Area: 38.9A^2

Experimental Properties

  • Density: 1.207
  • Boiling Point: 561.4°Cat760mmHg
  • Flash Point: 290.9°C
  • Refractive Index: 1.658
  • PSA: 38.92000
  • LogP: 6.22380

1,3,4-Oxadiazole,2-[1,1'-biphenyl]-4-yl-5-(2-naphthalenyl)- Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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